Cas no 1332839-79-8 (3-(4-Fluorophenyl)oxetan-3-amine hydrochloride)

• Product Name: 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride
• CAS No: 1332839-79-8
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• MDL: MFCD19381728
• CID: 2093890
• PubChem ID: 53256986
• Update Time: 2025-11-02

3-(4-Fluorophenyl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride
• SB40439
• AS-37527
• EN300-1600343
• AKOS025212571
• 3-Oxetanamine, 3-(4-fluorophenyl)-, hydrochloride (1:1)
• 3-(4-fluorophenyl)oxetan-3-amine;hydrochloride
• 3-(4-Fluorophenyl)oxetan-3-aminehydrochloride
• DTXSID30693227
• SCHEMBL14697632
• 3-(4-Fluorophenyl)oxetan-3-amine--hydrogen chloride (1/1)
• 3-(4-FLUOROPHENYL)OXETAN-3-AMINE HCL
• MFCD19381728
• 1332839-79-8
• SY100078
• CS-0051740

• MDL： MFCD19381728
• Inchi： 1S/C9H10FNO.ClH/c10-8-3-1-7(2-4-8)9(11)5-12-6-9;/h1-4H,5-6,11H2;1H
• InChI Key： YZLQKYARCKMGQP-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1(COC1)N

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride

Comprehensive Guide to 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332839-79-8)

3-(4-Fluorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332839-79-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxetane ring structure and fluorophenyl group, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and utility, making it a hot topic in modern chemistry.

The molecular structure of 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride features an oxetane ring, a four-membered heterocycle known for its stability and versatility in medicinal chemistry. The presence of a fluorine atom on the phenyl ring enhances the compound's electronic properties, making it valuable for designing bioactive molecules. Its hydrochloride salt form improves solubility, which is crucial for formulation in pharmaceutical applications.

One of the key reasons for the growing interest in 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride is its role as a building block in drug development. The oxetane moiety is increasingly used to replace traditional functional groups like cyclopropyl or tert-butyl, offering improved metabolic stability and reduced toxicity. This aligns with the current trend in pharmaceutical research to develop safer and more effective drugs with fewer side effects.

In addition to its pharmaceutical applications, 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride is also explored in material science. Its unique structure makes it a candidate for designing advanced polymers and coatings with enhanced durability and performance. Researchers are investigating its potential in creating high-performance materials for industries such as electronics and aerospace.

The synthesis of 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride involves multi-step organic reactions, including the formation of the oxetane ring and subsequent functionalization. Recent advancements in synthetic methodologies have made the production of this compound more efficient and scalable, addressing the demand from both academic and industrial sectors. Innovations in catalysis and green chemistry are further optimizing its synthesis.

Market trends indicate a rising demand for 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride, driven by its applications in drug discovery and material science. Pharmaceutical companies are actively seeking novel intermediates like this to develop next-generation therapeutics. Similarly, material scientists are leveraging its properties to innovate in high-tech applications, making it a compound of strategic importance.

For researchers and professionals looking to source 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride, it is essential to collaborate with reputable suppliers who guarantee high purity and consistent quality. Proper handling and storage are critical to maintaining its stability and efficacy. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly used to characterize and validate the compound.

In conclusion, 3-(4-Fluorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332839-79-8) is a versatile and valuable compound with broad applications in pharmaceuticals and materials. Its unique structural features and functional properties make it a focal point of modern research. As science and technology continue to advance, the significance of this compound is expected to grow, offering new opportunities for innovation and discovery.